β-Propiolactone

• CAS No.: 57-57-8
• Product Name: β-Propiolactone
• Molecular Formula: C3H4O2
• Molecular Weight: 72.06 g/mol
• IUPAC Name: oxetan-2-one
• Standard InChI: InChI=1S/C3H4O2/c4-3-1-2-5-3/h1-2H2
• Standard InChIKey: VEZXCJBBBCKRPI-UHFFFAOYSA-N
• Impurities: Impurities in fresh and aged commercial samples include acrylic acid, acrylic anhydride, acetic acid and acetic anhyride in amounts of less than 1%.
• SMILES: C1COC1=O
• Canonical SMILES: C1COC1=O
• Boiling Point: 324 °F at 760 mm Hg decomposes (EPA, 1998); Decomposes (155ºC); 162.0 °C; 61 °C @ 20 MM HG; 323°F (decomposes); 323°F (Decomposes)
• Colorform: A COLORLESS LIQUID; Colorless liquid.
• Density: 1.146 at 68 °F (EPA, 1998); 1.1460 @ 20 °C/4 °C; Density (at 20 °C): 1.1 g/ml; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.0; 1.15
• Flash Point: 158 °F (EPA, 1998); 165 °F (74 °C) (closed cup); 74 °C c.c.; 165°F
• Melting Point: -27 °F (EPA, 1998); -33.4ºC; -33.4 °C; -28°F
• Physical Description: Beta-propiolactone appears as a colorless liquid with a slightly sweetish, pungent odor. Used as an intermediate in organic synthesis; disinfectant, sterilant for blood plasma, tissue grafts, vaccines, enzymes and surgical instruments. (EPA, 1998); COLOURLESS LIQUID WITH PUNGENT ODOUR.; Colorless liquid with a slightly sweet odor.
• Description: Beta-propiolactone appears as a colorless liquid with a slightly sweetish, pungent odor. Used as an intermediate in organic synthesis; disinfectant, sterilant for blood plasma, tissue grafts, vaccines, enzymes and surgical instruments. (EPA, 1998); Propiolactone is a colorless, highly reactive, liquid, cyclic ether with a slightly sweet odor. Beta-propiolactone was used once mainly in the manufacture of acrylic acid and esters. It also was used as a sterilant for medical materials and procedures. However, it is no longer used for medical disinfection. Dermal exposure to beta-propiolactone causes the burning or blistering of the skin, and ingestion of this substance burns the mouth and stomach while exposure to its vapors causes severe irritation of the eyes, throat and respiratory tract. This substance is reasonably anticipated to be a human carcinogen. (NCI05); Beta-propiolactone is a propan-3-olide. It derives from a 3-hydroxypropionic acid. It derives from a hydride of an oxetane.
• Shelf Life: STABLE WHEN STORED AT +5 °C IN GLASS CONTAINERS
• Solubility: 10 to 50 mg/mL at 66° F (NTP, 1992); 370 g/L at 25ºC; 5.13 M; SOL IN WATER: 37% VOL/VOL; MISCIBLE WITH ALCOHOL, ACETONE, ETHER, CHLOROFORM; PROBABLY MISCIBLE WITH MOST POLAR ORG SOLVENTS & LIPIDS; water solubility = 3.70X10+5 mg/l @ 25 °C; Solubility in water, g/100ml at 25 °C: 37 (good); 37%
• Synonyms: 2-Oxetanone; β-Lactone Hydracrylic Acid; 1,3-Propiolactone; 3-Hydroxypropionic Acid Lactone; 3-Propanolide; 3-Propiolactone; BPL; Betaprone; NSC 21626; Propanolide
• Vapor Density: 2.5 (NTP, 1992) (Relative to Air); 2.5 (Air= 1); Relative vapor density (air = 1): 2.5 (calculated); 2.5
• Vapor Pressure: 3.4 mm Hg at 77 °F (EPA, 1998); 3.4 MM HG @ 25 °C; Vapor pressure, Pa at 25 °C: 453; 3 mmHg; (77°F): 3 mmHg
• PubChem Compound: 2365
• Last Modified: Nov 11 2021